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Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,5,5-Tetramethylhexane is a highly branched, saturated aliphatic hydrocarbon. Its unique
structure, characterized by two quaternary carbon atoms, imparts specific physical and
chemical properties that make it a subject of interest in various scientific and industrial
applications. This technical guide provides a comprehensive overview of 2,2,5,5-
tetramethylhexane, including its chemical identity, physical properties, synthesis, and
analytical methodologies.

Chemical Identity and Synonyms

The definitive identifier for 2,2,5,5-tetramethylhexane is its CAS (Chemical Abstracts Service)
Registry Number.

Identifier Value

CAS Number 1071-81-4[1][2][3]

Molecular Formula C10H22[1][3]

IUPAC Name 2,2,5,5-tetramethylhexane[4]
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This compound is also known by several synonyms, which are often encountered in chemical
literature and commercial listings.

Common Synonyms

Bineopentyl[1][3][4]

Hexane, 2,2,5,5-tetramethyl-[1][3][4]

Physicochemical Properties

The physical and chemical properties of 2,2,5,5-tetramethylhexane are summarized in the
table below. These properties are critical for its handling, application, and analysis.

Property Value Reference
Molecular Weight 142.28 g/mol [1][4]
Boiling Point 138.8 °C at 760 mmHg [1][5]
Melting Point -12.6 °C [1][5]
Density 0.734 g/cm3 [1][5]
Vapor Pressure 8.24 mmHg at 25°C [1][5]
Flash Point 31.6 °C [1][5]
Refractive Index 1.4032 [1]
LogP (Octanol/Water Partition

Coefficient) 385880 (]
EINECS Number 213-996-9 [1]6]1[4]

Synthesis of 2,2,5,5-Tetramethylhexane

A primary method for the synthesis of 2,2,5,5-tetramethylhexane is the Wurtz reaction. This
reaction involves the coupling of two alkyl halides in the presence of sodium metal and dry
ether to form a new carbon-carbon bond, resulting in a higher alkane.
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Experimental Protocol: Wurtz Reaction

The synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction typically involves the

following steps:

o Reactant Preparation: The starting material is an appropriate alkyl halide, such as 1-chloro-
2,2-dimethylpropane (neopentyl chloride).

o Reaction Setup: The reaction is conducted in a moisture-free environment, typically under an
inert atmosphere (e.g., nitrogen or argon), using dry ether as the solvent.

o Execution: Sodium metal is added to the dry ether. The alkyl halide is then added dropwise
to the suspension. The reaction is exothermic and may require cooling to maintain a

controlled temperature.

o Workup and Purification: After the reaction is complete, the mixture is carefully quenched,
typically with ethanol followed by water, to destroy any unreacted sodium. The organic layer
is then separated, washed, dried, and purified. Purification is commonly achieved through
fractional distillation to isolate the 2,2,5,5-tetramethylhexane from byproducts and

unreacted starting materials.

The following diagram illustrates the logical workflow of the Wurtz reaction for the synthesis of

2,2,5,5-tetramethylhexane.
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Caption: Workflow for the synthesis of 2,2,5,5-tetramethylhexane via the Wurtz reaction.

Analytical Methodology: Gas Chromatography (GC)

Gas chromatography is a highly effective technique for the analysis and purity assessment of
volatile compounds like 2,2,5,5-tetramethylhexane.
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Experimental Protocol: GC Analysis

A typical GC protocol for the analysis of 2,2,5,5-tetramethylhexane would involve the

following:

o Sample Preparation: A dilute solution of the 2,2,5,5-tetramethylhexane sample is prepared

in a volatile solvent (e.g., hexane or pentane).

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is
commonly used. A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for
separating alkanes based on their boiling points.

e GC Conditions:

o Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample
without degradation (e.g., 250 °C).

o Oven Temperature Program: A temperature program is employed to separate components
with different boiling points. For example, an initial temperature of 50 °C held for 2
minutes, followed by a ramp of 10 °C/minute to 200 °C.

o Detector Temperature: Set higher than the final oven temperature to prevent condensation
(e.g., 280 °C).

o Carrier Gas: Helium or hydrogen at a constant flow rate.

o Data Analysis: The retention time of the peak corresponding to 2,2,5,5-tetramethylhexane is
used for identification by comparison with a standard. The peak area is used to determine
the purity or concentration of the compound.

The following diagram outlines the logical steps in a typical gas chromatography analysis

workflow.
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Caption: Logical workflow for the analysis of 2,2,5,5-tetramethylhexane using gas
chromatography.

Applications

2,2,5,5-Tetramethylhexane is primarily used in industrial and scientific research settings.[7] Its
properties make it suitable for use as a non-polar solvent and as a component in fuel studies
due to its highly branched structure, which can influence combustion properties. It also serves
as a reference compound in analytical techniques such as gas chromatography and mass
spectrometry.

Safety and Handling

As with any chemical, proper safety precautions should be observed when handling 2,2,5,5-
tetramethylhexane. It is a flammable liquid and should be handled in a well-ventilated area,
away from ignition sources. Appropriate personal protective equipment, including safety
glasses, gloves, and a lab coat, should be worn. For detailed safety information, refer to the
Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-Depth Technical Guide to 2,2,5,5-
Tetramethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086233#2-2-5-5-tetramethylhexane-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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